Cas no 1806841-88-2 (Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1806841-88-2
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875825
• Update Time: 2025-10-28

Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)5-4(2-12)3-13-8(14)6(5)7(10)11/h3,7H,1H3,(H,13,14)
• InChI Key： ZTHLDOKHFBDNLM-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C#N)C=1C(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: -0.2
• Topological Polar Surface Area: 79.2

Additional information on Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Recent Advances in the Study of Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS: 1806841-88-2)

Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS: 1806841-88-2) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and future research directions.

The compound's structural motif, featuring a cyano group, a difluoromethyl group, and a hydroxyl group on the pyridine ring, makes it a versatile building block for drug discovery. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route that significantly reduces the use of hazardous reagents while maintaining high efficiency.

In terms of biological activity, Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate has shown promising results as a precursor for the development of kinase inhibitors. A recent preclinical study demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific tyrosine kinases implicated in cancer progression. The difluoromethyl group, in particular, was found to enhance binding affinity and metabolic stability, making it a valuable moiety for further optimization.

Another area of interest is the compound's potential antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its efficacy against drug-resistant bacterial strains. The results indicated that Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate derivatives could disrupt bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance. However, further in vivo studies are needed to validate these findings and assess potential toxicity.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate. Issues such as regioselectivity during functionalization and stability under physiological conditions require further investigation. Collaborative efforts between synthetic chemists and pharmacologists are essential to address these limitations and unlock the full potential of this compound.

In conclusion, Methyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS: 1806841-88-2) represents a promising scaffold for drug discovery, with applications ranging from oncology to infectious diseases. Ongoing research is expected to yield more derivatives with improved pharmacological profiles, paving the way for clinical translation. Future studies should focus on mechanistic insights, structure-activity relationships, and scalable synthesis methods to maximize its impact in the pharmaceutical industry.